Cas no 75027-15-5 (2-oxopropyl (2S,5R,6R)-6-{[(E)-azepan-1-ylmethylidene]amino}-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate)

• Product Name: 2-oxopropyl (2S,5R,6R)-6-{[(E)-azepan-1-ylmethylidene]amino}-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate
• CAS No: 75027-15-5
• MF: C₁₈H₂₇N₃O₄S
• MW: 381.489683389664
• CID: 1771780
• PubChem ID: 156544
• Update Time: 2025-04-21

2-oxopropyl (2S,5R,6R)-6-{[(E)-azepan-1-ylmethylidene]amino}-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-oxopropyl (2S,5R,6R)-6-{[(E)-azepan-1-ylmethylidene]amino}-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate
• 2-oxopropyl (2S,5R,6R)-6-(azepan-1-ylmethylideneamino)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate
• 4-Thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid, 6-(((hexahydro-1H-azepin-1-yl)methylene)amino)-3,3-dimethyl-7-oxo-, 2-oxopropyl ester, (2S-(2alpha,5alpha,6beta))-
• 75027-15-5
• Amdinocillin methylacetate
• AKOS040750398
• Mecillinam acetylmethyl ester
• DTXSID70860476

• Inchi： 1S/C18H27N3O4S/c1-12(22)10-25-17(24)14-18(2,3)26-16-13(15(23)21(14)16)19-11-20-8-6-4-5-7-9-20/h11,13-14,16H,4-10H2,1-3H3/b19-11+/t13-,14+,16-/m1/s1
• InChI Key： IHGQEUVCNFLSHK-WSINUTNJSA-N
• SMILES： S1C(C)(C)[C@H](C(=O)OCC(C)=O)N2C([C@H]([C@@H]12)/N=C/N1CCCCCC1)=O

Computed Properties

• Exact Mass: 381.17222752g/mol
• Monoisotopic Mass: 381.17222752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 614
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 105Ų